4-nitro-2-phenyl-2H-benzotriazole

• CAS No.: 31706-24-8
• Molecular Formula: C12H8N4O2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: 4-nitro-2-phenylbenzotriazole
• InChI: InChI=1S/C12H8N4O2/c17-16(18)11-8-4-7-10-12(11)14-15(13-10)9-5-2-1-3-6-9/h1-8H
• InChI Key: OVGBUSHZZRLIMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=C3C=CC=C(C3=N2)[N+](=O)[O-]

Description

4-nitro-2-phenyl-2H-benzotriazole is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 40.6 grams of 2,6-dinitrochlorobenzene, 21.6 grams phenylhydrazine and 350 milliliters of 95% ethanol is heated at the reflux temperature for 22 hours. Then the solvent is evaporated to yield a dark oil. To the oil is added 70 milliliters of acetic acid and the mixture is heated to reflux for 6 hours. After cooling to room temperature, the crude product is collected by filtration, washed with petroleum ether and then washed with hot methanol to yield 8.5 grams (18%) of product m.p. 155°-156° C. The analytical sample is recrystallized from methanol, m.p. 155°-156° C.